Cas no 1185312-21-3 (6-Chloro-N-4-piperidinyl-3-pyridazinamine hydrochloride)

• Product Name: 6-Chloro-N-4-piperidinyl-3-pyridazinamine hydrochloride
• CAS No: 1185312-21-3
• MF: C₉H₁₄Cl₂N₄
• MW: 249.1402592659
• CID: 1003798
• PubChem ID: 45787256
• Update Time: 2025-05-22

6-Chloro-N-4-piperidinyl-3-pyridazinamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-N-4-piperidinyl-3-pyridazinamine hydrochloride
• 6-chloro-N-piperidin-4-ylpyridazin-3-amine,hydrochloride
• (6-Chloro-pyridazin-3-yl)-piperidin-4-yl-amine hydrochloride
• 6-Chloro-N-(piperidin-4-yl)pyridazin-3-amine hydrochloride
• DB-299898
• DTXSID20671650
• 1185312-21-3
• 6-Chloro-N-(piperidin-4-yl)pyridazin-3-aminehydrochloride
• AKOS015941203
• 6-chloro-N-(4-piperidyl)pyridazin-3-amine hydrochloride
• 6-Chloro-N-(piperidin-4-yl)pyridazin-3-amine--hydrogen chloride (1/1)

• MDL： MFCD09607567
• Inchi： 1S/C9H13ClN4.ClH/c10-8-1-2-9(14-13-8)12-7-3-5-11-6-4-7;/h1-2,7,11H,3-6H2,(H,12,14);1H
• InChI Key： CCJSOYWTYJLALY-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(N=N1)NC1CCNCC1.Cl

Computed Properties

• Exact Mass: 248.0595519g/mol
• Monoisotopic Mass: 248.0595519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8Ų

Additional information on 6-Chloro-N-4-piperidinyl-3-pyridazinamine hydrochloride

6-Chloro-N-4-piperidinyl-3-pyridazinamine Hydrochloride: A Comprehensive Overview

6-Chloro-N-4-piperidinyl-3-pyridazinamine hydrochloride, identified by the CAS number 1185312-21-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyridazinamines, which are known for their diverse biological activities and potential therapeutic applications. The structure of this compound features a pyridazine ring substituted with a chlorine atom at position 6 and an N-piperidinyl group at position 3, along with a hydrochloride counterion. This unique combination of functional groups contributes to its intriguing chemical properties and biological effects.

The synthesis of 6-Chloro-N-4-piperidinyl-3-pyridazinamine hydrochloride involves a series of well-established organic reactions, including nucleophilic substitution, cyclization, and acid-base neutralization. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity, making it more accessible for research and development purposes. The pyridazine ring system is particularly challenging to synthesize due to its inherent reactivity and tendency to undergo unwanted side reactions. However, modern techniques such as microwave-assisted synthesis and catalytic processes have significantly improved the yield and quality of this compound.

From a pharmacological perspective, 6-Chloro-N-4-piperidinyl-3-pyridazinamine hydrochloride has demonstrated promising activity in various biological assays. Studies have shown that this compound exhibits potent inhibitory effects on certain enzymes, making it a potential candidate for drug development in areas such as oncology, inflammation, and neurodegenerative diseases. The presence of the piperidinyl group enhances the compound's bioavailability and pharmacokinetic properties, which are critical factors in drug design.

Recent research has focused on understanding the mechanism of action of 6-Chloro-N-4-piperidinyl-3-pyridazinamine hydrochloride at the molecular level. Advanced techniques such as X-ray crystallography and molecular docking have provided insights into how this compound interacts with its target proteins. These studies have revealed that the compound binds selectively to specific residues within the active site of its target enzyme, leading to its inhibitory effects. Furthermore, computational modeling has predicted that this compound has the potential to modulate other therapeutic targets, opening new avenues for its application in drug discovery.

In terms of safety and toxicity profiles, preliminary studies indicate that 6-Chloro-N-4-piperidinyl-3-pyridazinamine hydrochloride exhibits low toxicity at therapeutic doses. However, further investigations are required to fully assess its safety profile in preclinical models. Regulatory agencies emphasize the importance of thorough toxicological evaluations before advancing compounds into clinical trials, and this compound is no exception.

The development of 6-Chloro-N-4-piperidinyl-3-pyridazinamine hydrochloride as a therapeutic agent is still in its early stages; however, its promising biological activity suggests that it warrants further exploration. Collaborative efforts between academic institutions and pharmaceutical companies are crucial for advancing this compound through preclinical testing and into clinical trials. The integration of cutting-edge technologies such as artificial intelligence-driven drug design and high-throughput screening will undoubtedly accelerate this process.

In conclusion, CAS No. 1185312-21-3, or 6-Chloro-N-4-piperidinyl-3-pyridazinamine hydrochloride, represents a valuable addition to the arsenal of compounds being investigated for their therapeutic potential. Its unique chemical structure, coupled with recent advancements in synthetic chemistry and pharmacological research, positions it as a compelling candidate for future drug development efforts.